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Compound of Interest

Compound Name: Ethyl triacontanoate

Cat. No.: B1604637 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectral data for Ethyl
triacontanoate (CAS No: 71329-30-3), a long-chain fatty acid ester. The document details

expected Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopic data, outlines

experimental protocols for data acquisition, and presents a logical workflow for these analytical

procedures.

Introduction
Ethyl triacontanoate is a saturated fatty acid ester consisting of a 30-carbon acyl chain and an

ethyl group. Its chemical formula is C₃₂H₆₄O₂. Spectroscopic techniques are crucial for the

structural elucidation and purity assessment of such long-chain esters, which are prevalent in

natural products and have applications in various fields, including pharmaceuticals and

cosmetics. This guide focuses on the key spectroscopic signatures of Ethyl triacontanoate
obtained through ¹H NMR, ¹³C NMR, and IR spectroscopy.

Spectral Data Presentation
The following tables summarize the expected quantitative data for the ¹H NMR, ¹³C NMR, and

IR spectra of Ethyl triacontanoate. These values are based on typical ranges for long-chain

aliphatic esters.[1]

Table 1: ¹H NMR Spectral Data for Ethyl Triacontanoate
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~4.1 Quartet 2H -O-CH₂-CH₃

~2.2 Triplet 2H -CH₂-C=O

~1.25 Triplet 3H -O-CH₂-CH₃

~1.2-1.3 Broad Singlet ~54H
-(CH₂)₂₇- in the acyl

chain

~0.88 Triplet 3H
Terminal CH₃ of the

acyl chain

Table 2: ¹³C NMR Spectral Data for Ethyl Triacontanoate
Chemical Shift (δ) ppm Assignment

~174 Ester C=O

~60 -O-CH₂-CH₃

~22-34 CH₂ carbons of the long acyl chain

~14 Terminal CH₃ carbons

Table 3: IR Spectral Data for Ethyl Triacontanoate
Wavenumber (cm⁻¹) Intensity Assignment

~2920 & 2850 Strong Aliphatic C-H stretch

~1735 Strong C=O stretch of saturated ester

~1300-1000 Medium C-O stretch

Experimental Protocols
Detailed experimental protocols for acquiring the spectral data of Ethyl triacontanoate are

provided below. These are generalized procedures for long-chain esters and may be adapted

based on the specific instrumentation available.
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NMR Spectroscopy
Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for the structural elucidation of

Ethyl triacontanoate.

Materials:

Ethyl triacontanoate sample

Deuterated chloroform (CDCl₃)

5 mm NMR tubes

Pipettes

Cotton wool or filter plug

Instrumentation:

A 300-500 MHz NMR Spectrometer

Procedure:

Sample Preparation:

Weigh approximately 10-20 mg of the Ethyl triacontanoate sample.

Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) in a

clean, dry vial.

Filter the solution through a small plug of cotton wool in a Pasteur pipette directly into a

clean 5 mm NMR tube to remove any particulate matter.

The final volume in the NMR tube should be sufficient to cover the detection coils of the

spectrometer, typically around 5-6 cm in height.

Instrument Setup:

Insert the NMR tube into the spectrometer.
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Lock onto the deuterium signal of the CDCl₃.

Shim the magnetic field to achieve optimal homogeneity and resolution.

Data Acquisition:

¹H NMR: Acquire the proton spectrum using a standard pulse sequence. A sufficient

number of scans should be averaged to obtain a good signal-to-noise ratio.

¹³C NMR: Acquire the carbon spectrum using a proton-decoupled pulse sequence. Due to

the lower natural abundance of ¹³C and its longer relaxation times, a greater number of

scans will be required compared to ¹H NMR.

Infrared (IR) Spectroscopy
Objective: To identify the functional groups present in Ethyl triacontanoate.

Materials:

Ethyl triacontanoate sample

Spatula

Solvent for cleaning (e.g., isopropanol)

Instrumentation:

Fourier Transform Infrared (FTIR) Spectrometer with an Attenuated Total Reflectance (ATR)

accessory.

Procedure:

Sample Preparation:

Ensure the ATR crystal is clean by wiping it with a soft tissue dampened with a suitable

solvent like isopropanol and allowing it to dry completely.

Place a small amount of the solid Ethyl triacontanoate sample directly onto the ATR

crystal.
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Apply pressure using the pressure clamp to ensure good contact between the sample and

the crystal.

Instrument Setup:

Collect a background spectrum of the empty, clean ATR crystal. This will be automatically

subtracted from the sample spectrum.

Data Acquisition:

Collect the IR spectrum of the sample. Typically, 16-32 scans are co-added to produce the

final spectrum with a resolution of 4 cm⁻¹. The typical spectral range is 4000-400 cm⁻¹.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of Ethyl
triacontanoate.
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Workflow for Spectroscopic Analysis of Ethyl Triacontanoate

Sample Preparation

NMR Analysis

IR Analysis

Results

Ethyl Triacontanoate Sample

Dissolve in CDCl3
(for NMR)

Place on ATR Crystal
(for IR)

Acquire 1H & 13C Spectra

Acquire IR SpectrumProcess NMR Data
(FT, Phasing, Baseline Correction)

Interpret NMR Spectra

Structural Confirmation

Interpret IR Spectrum

Click to download full resolution via product page

Caption: Workflow for the spectroscopic analysis of Ethyl triacontanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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